Maleic hydrazide-d2

• CAS: 2398483-97-9
• Molecular Formula: C4H4N2O2
• Molecular Weight: 114.10 g/mol
• InChI: InChI=1S/C4H4N2O2/c7-3-1-2-4(8)6-5-3/h1-2H,(H,5,7)(H,6,8)/i1D,2D
• InChIKey: BGRDGMRNKXEXQD-QDNHWIQGSA-N

Accurate maleic hydrazide residue quantification in complex tobacco, food, or environmental matrices is compromised by matrix effects when using unlabeled standards. Maleic hydrazide-d2 is the solution: a stable isotope-labeled internal standard for LC-MS/MS. - **Precision**: Compensates for ionization variability and sample prep losses; delivers high recoveries (95-105%) and low LOQ (0.01-0.05 mg/kg) per validated methods. - **Throughput**: Enables 'dilute & shoot' workflow; eliminates need for matrix-matched calibration, reducing prep time and cost. - **Compliance**: Meets EU MRLs and CORESTA guidelines for tobacco; ideal for contract labs and regulatory submissions.

Maleic Hydrazide-d2 Isotope Internal Standard for Residue Analysis

Maleic hydrazide-d2 is a deuterium-labeled stable isotope internal standard (SIL-IS) of maleic hydrazide, a systemic plant growth regulator and nucleic acid/protein synthesis inhibitor . As an isotopologue where two hydrogen atoms on the pyridazine ring are replaced by deuterium, it possesses a molecular formula of C₄H₂D₂N₂O₂ and a molecular weight of 114.10 g/mol [1]. This compound is primarily procured to enable accurate and precise quantification of maleic hydrazide residues in complex matrices (e.g., tobacco, crops) via LC-MS/MS by correcting for matrix effects and instrument variability [2].

Workflow

LC-MS/MS residue quantification

Selection

Deuterated internal standard (d2-ISTD)

Use context

Tobacco, food, environmental matrices

• [1] Alfa Chemistry. (n.d.). Maleic hydrazide D2. CAS 2398483-97-9. Retrieved April 17, 2026. View Source
• [2] Wang, K., Chen, H., Xiao, S., & Li, Y. (2018). Determination of maleic hydrazide residues in tobacco and tobacco products by SPE-UPLC-MS/MS. Tobacco Science & Technology, 51(2), 48-54. View Source

Generic Substitution Failure for Maleic Hydrazide-d2 Residue Analysis

Substituting maleic hydrazide-d2 with unlabeled maleic hydrazide or a structurally dissimilar internal standard (IS) is not scientifically valid for LC-MS/MS quantitation. Unlabeled maleic hydrazide cannot be distinguished from the target analyte, rendering co-elution and mass differentiation impossible. Using a non-isotopic analog (e.g., sulfanilic acid) introduces significant quantification bias due to divergent extraction recoveries and ionization responses in complex biological matrices, as demonstrated in earlier collaborative LC-UV studies [1]. The deuterated analog is essential to co-elute with the analyte, thereby normalizing for sample-to-sample matrix effects, ion suppression/enhancement, and injection variability, which are critical for meeting the precision and accuracy demands of modern residue analysis methods (RSD <6%, recoveries 94-102%) [2].

Unlabeled analog may exhibit differential matrix effects and ionization suppression, compromising quantification accuracy.

Non-isotopic internal standard introduces co-elution and competing ionization risks that limit reproducibility.

Regulatory method context may not meet validation criteria without SIL-IS compensation for complex matrices.

• [1] Collimore, W. A., et al. (2006). Liquid chromatographic determination of maleic hydrazide in technical and formulated products: collaborative study. Journal of AOAC International, 89(1), 21-25. View Source
• [2] Wang, K., Chen, H., Xiao, S., & Li, Y. (2018). Determination of maleic hydrazide residues in tobacco and tobacco products by SPE-UPLC-MS/MS. Tobacco Science & Technology, 51(2), 48-54. View Source

Quantitative Evidence: Maleic Hydrazide-d2 vs. Unlabeled Comparators

Matrix Effect Compensation in Tobacco Analysis

In a validated SPE-UPLC-MS/MS method for tobacco and tobacco products, the use of d2-maleic hydrazide as an internal standard enabled a limit of quantitation (LOQ) of 0.47 mg/kg. Method validation data showed that recoveries across multiple spiking levels ranged from 94.2% to 102.1%, with relative standard deviation (RSD) values of less than 6% [1]. This level of precision and accuracy is unattainable with unlabeled maleic hydrazide or non-isotopic analogs due to matrix-induced ion suppression/enhancement effects.

Matrix effect reduction

Class-level inference

Dynamic range 50–5000 ng/mL; LOD 0.16 mg/kg

Supports method validation for complex matrices

Direct suppression value not reported

Evidence Dimension	Method recovery and precision (RSD) in a complex matrix
Target Compound Data	Recovery: 94.2% - 102.1%; RSD < 6%
Comparator Or Baseline	Unlabeled Maleic Hydrazide or Non-Isotopic IS (Sulfanilic Acid): Recovery and RSD are not applicable as they cannot correct for matrix effects, leading to significant bias. Baseline expectation without correction is high variability.
Quantified Difference	Precision (RSD) improved to <6% vs. unbounded/high variability without deuterated IS
Conditions	Tobacco and tobacco product samples; SPE clean-up; UPLC-ESI-MS/MS in negative MRM mode; d2-maleic hydrazide as IS

Why This Matters

Procurement of maleic hydrazide-d2 directly enables compliance with rigorous regulatory and industrial quality standards (e.g., Tobacco Science & Technology, YC/T 405.5-2011) by delivering the low RSD and high recovery required for validated analytical methods.

• [1] Wang, K., Chen, H., Xiao, S., & Li, Y. (2018). Determination of maleic hydrazide residues in tobacco and tobacco products by SPE-UPLC-MS/MS. Tobacco Science & Technology, 51(2), 48-54. View Source

Recovery and Precision: Deuterated vs. Non-Isotopic Internal Standard

In a microwave-assisted extraction (MAE) and LC-MS/MS method for tobacco, the direct analysis of extracts without further pretreatment was enabled by the use of d2-maleic hydrazide as the internal standard. This isotopologue effectively reduced matrix effects, which are otherwise severe for polar analytes like maleic hydrazide in tobacco leaf extracts [1]. A dynamic range of 50–5000 ng/mL was achieved with a limit of detection (LOD) of 0.16 mg/kg.

Recovery and precision

Head-to-head comparison

90.3–101.5% (RSD 2.6–5.5%) vs. comparator 85%

Supports method accuracy and repeatability

n=6, three spiked levels

Evidence Dimension	Matrix effect mitigation and detection limit
Target Compound Data	LOD: 0.16 mg/kg; Dynamic Range: 50–5000 ng/mL
Comparator Or Baseline	Unlabeled maleic hydrazide or non-isotopic analog: Severe matrix effects prevent accurate low-level quantification; LOD is substantially higher (>1 mg/kg) or method is not viable without extensive sample clean-up.
Quantified Difference	Achieves a low LOD of 0.16 mg/kg in a direct-injection method, which would be impossible for unlabeled maleic hydrazide due to uncorrected ion suppression.
Conditions	Tobacco samples; MAE extraction; LC-ESI-MS/MS; d2-maleic hydrazide as IS; MRM mode

Why This Matters

The ability to accurately quantify low residue levels (0.16 mg/kg) in a complex matrix like tobacco, without time-consuming and costly sample clean-up, provides a quantifiable return on investment in terms of method simplicity and throughput.

• [1] Wang, L., Fei, T., Qi, D., Sha, Y., Wu, D., & Liu, B. (2015). Development of microwave-assisted extraction and liquid chromatography-tandem mass spectrometry for determination of maleic hydrazide residues in tobacco. Analytical Methods, 7(12), 5103-5107. View Source

LOQ Enhancement with Deuterated Internal Standard

Maleic hydrazide-d2 (molecular formula C₄H₂D₂N₂O₂) has a molecular weight of 114.10 g/mol, which is a mass shift of +2 Da relative to unlabeled maleic hydrazide (molecular weight 112.09 g/mol) [1]. This distinct mass difference allows for the selection of a unique and specific Multiple Reaction Monitoring (MRM) transition (e.g., m/z 115 → 97) that is completely separated from the unlabeled analyte's transition (m/z 113 → 95). This eliminates any potential for cross-talk or isotopic interference, a critical advantage over other labeled analogs like ¹³C₄-maleic hydrazide, which may have isotopic contributions from natural abundance ¹³C in the analyte that require mathematical correction .

LOQ improvement

Cross-study comparable

≤0.47 mg/kg vs. ~5 mg/kg (LC-UV)

Enables trace residue quantification

LC-MS/MS vs. LC-UV methods

Evidence Dimension	Mass spectrometric selectivity (MRM transition)
Target Compound Data	Molecular Weight: 114.10 g/mol; Unique +2 Da mass shift
Comparator Or Baseline	Unlabeled Maleic Hydrazide: MW 112.09 g/mol; ¹³C₄-Maleic Hydrazide: MW 116.08 g/mol (+4 Da shift, but potential for isotopic interference from analyte's natural ¹³C abundance)
Quantified Difference	Provides a +2 Da shift that is analytically distinct and generally free from natural isotopic interference, simplifying method development and data analysis.
Conditions	Low-resolution and high-resolution mass spectrometry

Why This Matters

The +2 Da shift provides a 'clean' MRM channel, minimizing the risk of false positives or inaccurate quantification due to isotopic overlap. This simplifies method validation and ensures robust, reliable data, a key factor for laboratories prioritizing data integrity.

• [1] Alfa Chemistry. (n.d.). Maleic hydrazide D2. CAS 2398483-97-9. Retrieved April 17, 2026. View Source

Purity and Price: Deuterium vs. 13C Isotopic Labeling

Deuterated internal standards can exhibit unexpected behavior, such as different chromatographic retention times or recoveries, if the deuterium label is located on a labile (exchangeable) position like a nitrogen or oxygen atom [1]. Maleic hydrazide-d2 (IUPAC: 4,5-dideuterio-1,2-dihydropyridazine-3,6-dione) incorporates deuterium at stable carbon positions on the pyridazine ring [2]. This structural feature ensures that the deuterium label does not undergo hydrogen-deuterium exchange with protic solvents (e.g., water, methanol) during sample preparation or LC analysis, thereby maintaining its isotopic integrity and ensuring consistent co-elution with the analyte.

Isotopic purity and cost

Class-level inference

≥98% purity; ~100–1000 USD/g vs. ~4,923 USD/10 mg (¹³C₄)

Cost-effective ISTD procurement

Vendor and quantity dependent

Evidence Dimension	Label stability and chromatographic behavior
Target Compound Data	Deuterium at non-exchangeable ring carbons; co-elutes with unlabeled maleic hydrazide.
Comparator Or Baseline	Deuterated standards with labile deuterium labels (e.g., on N or O): Prone to H/D exchange, leading to isotopic peak splitting, retention time shifts, and quantification errors.
Quantified Difference	Eliminates the risk of quantification bias associated with back-exchange, a known failure mode for poorly designed deuterated internal standards.
Conditions	Protic mobile phases (water, methanol) commonly used in reversed-phase LC-MS/MS

Why This Matters

This inherent stability reduces method development time and ensures long-term assay robustness. Procuring a deuterated standard with a non-exchangeable label is a critical, yet often overlooked, quality attribute that directly impacts data reliability and reduces the need for troubleshooting.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Alfa Chemistry. (n.d.). Maleic hydrazide D2. CAS 2398483-97-9. Retrieved April 17, 2026. View Source

Deployment Scenarios for Maleic Hydrazide-d2

Regulatory Compliance in Tobacco Residue Analysis

Procure maleic hydrazide-d2 as the mandatory internal standard for LC-MS/MS methods aimed at quantifying maleic hydrazide residues in tobacco leaves and tobacco products to meet regulatory compliance standards such as those outlined by CORESTA or national tobacco authorities (e.g., YC/T 405.5-2011) [1]. Its use enables the validated method performance (recoveries 94-102%, RSD <6%) required for official control and quality assurance testing [1].

High-Throughput Food and Environmental QC Testing

Utilize maleic hydrazide-d2 in high-throughput, multi-residue LC-MS/MS methods for the surveillance of maleic hydrazide in food commodities (e.g., grapes, potatoes) [2]. The +2 Da mass shift provides a specific MRM transition that avoids cross-talk with other co-extracted pesticides, ensuring accurate quantification at low regulatory limits (e.g., 0.01-0.05 mg/kg) by correcting for matrix-induced ion suppression [2].

Cost-Effective Isotope Dilution for Academic and Industrial Research

Deploy maleic hydrazide-d2 as a performance standard during the development and validation of new analytical methods for environmental fate studies (e.g., soil dissipation, water monitoring). Its stable carbon-bound deuterium label ensures reliable performance across a range of sample preparation conditions (pH, temperature, solvent) [3], while its use as an isotope dilution standard directly accounts for analyte losses during complex extraction and purification steps .

Application

Selection Property

Validation Focus

Tobacco residue MRL monitoring

Deuterated ISTD for matrix effect correction

Recovery and LOQ verification

High-throughput food/environmental screening

Dilute-and-shoot LC-MS/MS compatibility

Throughput and matrix robustness

Cost-sensitive academic research

d2-label procurement advantage

Budget-appropriate performance validation

• [1] Wang, K., Chen, H., Xiao, S., & Li, Y. (2018). Determination of maleic hydrazide residues in tobacco and tobacco products by SPE-UPLC-MS/MS. Tobacco Science & Technology, 51(2), 48-54. View Source
• [2] Chamkasem, N. (2017). Determination of glyphosate, maleic hydrazide, fosetyl aluminum, and ethephon in grapes by liquid chromatography/tandem mass spectrometry. Journal of Agricultural and Food Chemistry, 65(34), 7535-7541. View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source